Cas no 936727-94-5 (1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)cyclopropanecarboxylic acid)

• Product Name: 1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)cyclopropanecarboxylic acid
• CAS No: 936727-94-5
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 2138217
• PubChem ID: 43151773
• Update Time: 2025-10-19

1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)cyclopropanecarboxylic acid
• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carboxylic acid
• QVXPITFURMQHIV-UHFFFAOYSA-N
• EN300-396695
• AKOS009320264
• 1-(2,3-Dihydro-1,4-benzodioxin-6-yl)cyclopropanecarboxylic acid
• Z382704562
• 1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)cyclopropane-1-carboxylic acid
• DB-290545
• G75382
• 936727-94-5
• SCHEMBL1466203
• DTXSID101176211
• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carboxylicacid
• 1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)cyclopropanecarboxylic acid

• Inchi： 1S/C12H12O4/c13-11(14)12(3-4-12)8-1-2-9-10(7-8)16-6-5-15-9/h1-2,7H,3-6H2,(H,13,14)
• InChI Key： QVXPITFURMQHIV-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC3=C(C=2)OCCO3)CC1)=O

Computed Properties

• Exact Mass: 220.07355886g/mol
• Monoisotopic Mass: 220.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)cyclopropanecarboxylic acid

Comprehensive Overview of 1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)cyclopropanecarboxylic acid (CAS No. 936727-94-5)

1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)cyclopropanecarboxylic acid (CAS No. 936727-94-5) is a cyclopropane derivative with a dihydrobenzodioxin moiety, widely recognized for its potential applications in pharmaceutical and material science research. This compound belongs to a class of cyclopropanecarboxylic acids, which are increasingly studied for their unique structural and electronic properties. Researchers are particularly interested in its role as a building block for bioactive molecules and drug discovery, given its ability to modulate biological pathways.

The dihydrobenzodioxin core in this compound is a key structural feature, often associated with antioxidant and anti-inflammatory properties. This has led to growing interest in its potential therapeutic applications, especially in the context of neurodegenerative diseases and metabolic disorders. Recent studies have explored its derivatives as potential enzyme inhibitors, making it a hot topic in medicinal chemistry discussions. Additionally, its cyclopropane ring contributes to enhanced stability, which is crucial for drug formulation and delivery systems.

From a synthetic chemistry perspective, 1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)cyclopropanecarboxylic acid is valued for its versatility. It serves as an intermediate in the synthesis of more complex heterocyclic compounds, which are often used in agrochemicals and material science. The compound’s carboxylic acid group allows for further functionalization, enabling researchers to tailor its properties for specific applications. This adaptability makes it a popular subject in organic synthesis and catalysis research.

In the context of green chemistry, there is increasing demand for sustainable methods to produce such compounds. Researchers are investigating catalytic processes and biocatalysis to synthesize 1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)cyclopropanecarboxylic acid with minimal environmental impact. This aligns with global trends toward eco-friendly synthesis and renewable feedstocks, which are highly searched topics in scientific databases and AI-driven research tools.

Another area of interest is the compound’s potential in material science. Its rigid cyclopropane and dioxin structure can contribute to the development of high-performance polymers and electronic materials. For instance, its incorporation into organic semiconductors could enhance charge transport properties, a key focus in optoelectronics research. This has sparked discussions in forums and publications about its role in next-generation flexible electronics and energy storage devices.

Given the rising interest in personalized medicine, 1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)cyclopropanecarboxylic acid is also being explored for its compatibility with 3D-printed pharmaceuticals. Its stability and solubility profile make it a candidate for controlled-release formulations, addressing common queries about drug delivery innovations. This aligns with the broader trend of integrating computational chemistry and AI-assisted drug design to accelerate discovery.

In summary, 1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)cyclopropanecarboxylic acid (CAS No. 936727-94-5) is a multifaceted compound with significant potential across pharmaceuticals, material science, and sustainable chemistry. Its structural uniqueness and adaptability continue to drive research, making it a recurring subject in scientific literature and patent applications. As innovation in these fields progresses, this compound is likely to remain a focal point for both academic and industrial research.